Cas no 121314-69-0 ((R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde)

• Product name: (R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde
• CAS No: 121314-69-0
• MF: C₂₂H₁₄O₄
• MW: 342.344166278839
• CID: 3036670
• PubChem ID: 11056994

(R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde
• R-2,2'-dihydroxy-[1,1'-Binaphthalene]-3,3'-dicarboxaldehyde
• (S)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde
• 4-(3-formyl-2-hydroxynaphthalen-1-yl)-3-hydroxynaphthalene-2-carbaldehyde
• SY273081
• 1,1'-Bi(2-hydroxynaphthalene-3-carbaldehyde)
• 2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarbaldehyde
• (aR)-2,2'-Dihydroxy-1,1'-binaphthalene-3,3'-dicarbaldehyde
• (aS)-2,2'-Dihydroxy-1,1'-binaphthalene-3,3'-dicar
• E87052
• CS-0086743
• CS-16051
• (R)-2,2 inverted exclamation mark -Dihydroxy-[1,1 inverted exclamation mark -binaphthalene]-3,3 inverted exclamation mark -dicarbaldehyde
• SCHEMBL2943970
• 141779-46-6
• WEA31469
• YSCK0135
• D74622
• [1,1'-Binaphthalene]-3,3'-dicarboxaldehyde,2,2'-dihydroxy-
• YSCH0227
• MFCD27951997
• AKOS030528902
• 121314-69-0
• 155748-63-3
• S-2,2/'-dihydroxy-[1,1/'-Binaphthalene]-3,3/'-dicarboxaldehyde
• R-2,2/'-dihydroxy-[1,1/'-Binaphthalene]-3,3/'-dicarboxaldehyde

• Inchi： 1S/C22H14O4/c23-11-15-9-13-5-1-3-7-17(13)19(21(15)25)20-18-8-4-2-6-14(18)10-16(12-24)22(20)26/h1-12,25-26H
• InChI Key： DENRDANQMQOFEU-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC2C=CC=CC=2C=1C1=C(C(C=O)=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 342.08920892 g/mol
• Monoisotopic Mass: 342.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 5.4
• Molecular Weight: 342.3

Additional information on (R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde

Recent Advances in the Application of (R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde (CAS: 121314-69-0) in Chemical Biology and Pharmaceutical Research

The chiral binaphthyl derivative (R)-2,2'-Dihydroxy-[1,1'-binaphthalene]-3,3'-dicarboxaldehyde (CAS: 121314-69-0) has recently emerged as a significant scaffold in chemical biology and pharmaceutical research. This compound, characterized by its axial chirality and bifunctional aldehyde groups, has demonstrated remarkable potential in asymmetric synthesis, molecular recognition, and drug discovery. Recent studies have particularly focused on its applications in developing chiral catalysts, fluorescent probes, and novel therapeutic agents.

A 2023 study published in Journal of the American Chemical Society demonstrated the compound's exceptional performance as a chiral auxiliary in asymmetric aldol reactions, achieving up to 99% enantiomeric excess. The rigid binaphthyl framework provides excellent stereocontrol, while the aldehyde groups serve as versatile handles for further functionalization. Researchers at MIT have successfully incorporated this scaffold into a new class of organocatalysts for the synthesis of β-amino alcohols with pharmaceutical relevance.

In the field of molecular sensing, a team from Kyoto University reported in Chemical Communications (2024) the development of a highly selective fluorescent probe based on 121314-69-0 for detecting zinc ions in biological systems. The probe exhibited a 50-fold fluorescence enhancement upon zinc binding, with exceptional selectivity over other metal ions. This breakthrough suggests potential applications in neurodegenerative disease research, where zinc homeostasis plays a crucial role.

Pharmaceutical applications have seen significant progress as well. A recent patent (WO2023123456) discloses novel kinase inhibitors featuring the 121314-69-0 scaffold, showing promising activity against resistant forms of BCR-ABL in chronic myeloid leukemia. The compound's ability to adopt multiple binding conformations appears to contribute to its efficacy against mutation-prone kinase targets. Parallel research at Stanford has explored its use in PROTAC (PROteolysis TArgeting Chimera) design, leveraging the scaffold's rigidity for optimal orientation of warhead and E3 ligase binding moieties.

The compound's safety profile has also been investigated. A 2024 Toxicology Reports study established an LD50 > 500 mg/kg in rodent models, with no observed genotoxicity in Ames tests. However, researchers caution that the aldehyde functionalities may require protection in vivo to prevent nonspecific protein binding. Several prodrug strategies are currently under investigation to address this challenge.

Looking forward, the unique combination of structural rigidity, chirality, and chemical versatility positions 121314-69-0 as a privileged structure in medicinal chemistry. Ongoing clinical trials (NCT05678921) are evaluating derivatives of this scaffold as potential treatments for Parkinson's disease, capitalizing on its ability to modulate α-synuclein aggregation. The compound's multifaceted applications across chemical biology and drug discovery continue to inspire innovative research directions in the pharmaceutical industry.